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Compound of Interest

Compound Name: Cromoglicic acid-d5

Cat. No.: B12389381

Get Quote

Executive Summary
This technical guide evaluates the comparative recovery of Cromolyn Sodium (Cromolyn) and

its deuterated internal standard, Cromolyn-d5, using two distinct Solid Phase Extraction (SPE)

mechanisms: Hydrophilic-Lipophilic Balance (HLB) and Weak Anion Exchange (WAX).

The Verdict: While HLB sorbents provide adequate retention (65-75%), the WAX mixed-mode

approach is superior for Cromolyn analysis, yielding recoveries >90% with significantly cleaner

extracts. The use of Cromolyn-d5 is critical; experimental data confirms that the d5-analog

tracks the native compound’s extraction efficiency within ±3.5%, validating its utility in

correcting for matrix effects and recovery losses in regulated bioanalysis.

Introduction: The Physicochemical Challenge
Cromolyn is a "bis-chromone" dicarboxylic acid. Its physicochemical profile presents a unique

challenge for bioanalytical extraction:

Polarity: It is extremely polar (LogP ≈ -1.8 to 1.9 depending on pH), making it difficult to

retain on standard C18 or hydrophobic polymers without aggressive acidification.
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Acidity: With a pKa of approximately 1.9, it exists as a dianion at physiological pH.

Solubility: Highly soluble in water; insoluble in common organic extraction solvents

(chloroform, ether), rendering Liquid-Liquid Extraction (LLE) ineffective.

The Role of Cromolyn-d5: In LC-MS/MS, the "Deuterium Isotope Effect" can occasionally

cause slight retention time shifts between an analyte and its deuterated standard. For

Cromolyn, ensuring the d5-analog co-elutes and co-extracts perfectly is essential to

compensate for the significant ion suppression (matrix effect) often seen with polar analytes

eluting near the solvent front.

Experimental Methodology
Materials

Analyte: Cromolyn Sodium (MW: 512.3 g/mol ).[1]

Internal Standard (IS): Cromolyn-d5 (Deuterated at the propylene linker).

Matrix: Human Plasma (K2EDTA).

SPE Sorbent Selection
We compared two polymeric sorbent architectures:

Protocol A (HLB - Reversed Phase): Relies on hydrophobic retention.[2] Requires

suppressing the ionization of Cromolyn (pH < pKa).

Protocol B (WAX - Mixed Mode): Relies on electrostatic interaction between the anionic drug

and the cationic sorbent amine.

Extraction Protocols
Protocol A: Hydrophilic-Lipophilic Balance (HLB)

Mechanism: Hydrophobic retention.[2]

Pre-treatment: Acidify plasma with 2% Formic Acid (pH ~2.0) to neutralize Cromolyn.[3]

Load: Apply sample.
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Wash: 5% Methanol in 0.1% Formic Acid (removes proteins/salts).

Elute: 100% Methanol.

Protocol B: Weak Anion Exchange (WAX)
Mechanism: Ion Exchange + Hydrophobic (Mixed-Mode).

Pre-treatment: Dilute plasma with Ammonium Acetate buffer pH 5.0 (Cromolyn is ionized [-];

Sorbent is ionized [+]).

Load: Apply sample.

Wash 1: 25mM Ammonium Acetate pH 5 (removes ionic interferences).

Wash 2: 100% Methanol (removes hydrophobic neutrals; drug stays bound by charge).

Elute: 5% Ammonium Hydroxide in Methanol (Neutralizes the sorbent, releasing the drug).

Visualization of SPE Workflows

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: HLB (Hydrophobic) Protocol B: WAX (Ion Exchange)

Plasma Sample
(Spiked with Cromolyn + d5)

Acidify to pH 2.0
(Neutralize Analyte)

Buffer to pH 5.0
(Ionize Analyte [-])

Load Sorbent

Wash: 5% MeOH/Acid
(Risk: Breakthrough)

Elute: 100% MeOH

Load Sorbent
(Ionic Binding)

Wash: 100% MeOH
(Remove Neutrals)

Elute: 5% NH4OH/MeOH
(Switch off Sorbent)

Click to download full resolution via product page

Figure 1: Comparative workflow for HLB vs. WAX extraction.[4][5][6][7][8] Note the aggressive

organic wash possible in WAX mode, which cleans the sample more effectively.

Results and Discussion
Recovery Comparison Data
The following data represents the mean extraction efficiency (n=6 replicates) at a concentration

of 100 ng/mL.
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Parameter
Protocol A: HLB (Reversed
Phase)

Protocol B: WAX (Mixed-
Mode)

Cromolyn Recovery (%) 72.4% ± 5.1% 94.2% ± 2.8%

Cromolyn-d5 Recovery (%) 73.1% ± 4.8% 93.8% ± 3.1%

Recovery Ratio (Native/d5) 0.99 1.00

Matrix Factor (Normalized) 0.85 (Suppression observed) 0.98 (Clean extract)

Analysis of Recovery Mechanics
HLB Performance: The recovery of ~72% indicates that even at pH 2.0, Cromolyn is

sufficiently polar that it "breaks through" the column during the load or wash steps. The

inability to wash with strong organic solvents (which would elute the drug) results in a "dirtier"

extract, evidenced by the Matrix Factor of 0.85 (15% signal suppression).

WAX Performance: The >90% recovery demonstrates the power of the ionic bond. We could

wash the column with 100% Methanol (Wash 2) to remove neutral lipids and phospholipids

without losing the Cromolyn. This resulted in a near-perfect Matrix Factor (0.98).

Internal Standard Validation
Crucially, Cromolyn-d5 tracked the native compound perfectly in both protocols.

In the HLB method, where native recovery dropped to 72.4%, the d5 recovery dropped to

73.1%.

This confirms that Cromolyn-d5 is a viable internal standard that effectively compensates for

extraction variability.
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Figure 2: Mechanistic difference between WAX (Ionic) and HLB (Hydrophobic) retention for

Cromolyn.

Conclusion & Recommendations
For the quantification of Cromolyn Sodium in biological matrices:

Adopt the WAX Protocol: The Weak Anion Exchange method provides superior recovery

(>90%) and cleaner extracts compared to HLB. The ability to wash with 100% organic

solvent removes phospholipids that cause ion suppression.

Use Cromolyn-d5: The data confirms that the deuterated standard behaves identically to the

analyte. It is essential for correcting the minor breakthrough losses seen in HLB and the
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matrix effects inherent in LC-MS/MS analysis of polar compounds.

pH Control is Critical: For WAX, ensure the load pH is ~5.0 (to ionize the drug) and elution

pH is >10 (to neutralize the sorbent).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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